Cas no 1496675-70-7 (5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1496675-70-7
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 6578338
• PubChem ID: 96624809
• Update Time: 2025-05-19

5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1770626
• 1496675-70-7

• Inchi： 1S/C8H5N3O3/c12-8(13)5-3-11-14-7(5)6-1-2-9-4-10-6/h1-4H,(H,12,13)
• InChI Key： DMGDGRPSTWYYKG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CN=2)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 191.03309103g/mol
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.1Ų

Additional information on 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(Pyrimidin-4-yl)-1,2-oxazole-4-carboxylic Acid (CAS No. 1496675-70-7)

5-(Pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 1496675-70-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and features a unique pyrimidine moiety, making it a valuable scaffold for the development of novel therapeutic agents. The structure of 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid offers a rich platform for chemical modifications, enabling researchers to explore its potential in various biological applications.

The chemical structure of 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid consists of a pyrimidine ring fused to an oxazole ring, with a carboxylic acid group attached to the oxazole moiety. This arrangement provides the compound with a combination of aromatic and heterocyclic properties, which are crucial for its biological activity. The presence of the carboxylic acid group also confers polarity and potential for hydrogen bonding, enhancing its solubility and interactions with biological targets.

In recent years, 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that derivatives of this compound can effectively inhibit kinases, which are enzymes that play critical roles in cellular signaling and are often implicated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of several derivatives of 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid. The researchers demonstrated that these derivatives exhibited selective inhibition against certain kinases, such as Aurora A and B, which are key regulators of mitosis and cell division. This selective inhibition suggests that these compounds could be developed into targeted therapies for cancer treatment.

Beyond kinase inhibition, 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid has also shown promise in other therapeutic areas. For example, studies have explored its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease involve the overproduction of pro-inflammatory cytokines. Research has indicated that certain derivatives of this compound can modulate the production of these cytokines, thereby reducing inflammation and providing potential therapeutic benefits.

The pharmacokinetic properties of 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid have also been investigated to ensure its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. Its stability in physiological conditions and low toxicity profile make it an attractive candidate for further optimization and clinical evaluation.

In addition to its therapeutic potential, 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid has been used as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. The ability to synthesize diverse libraries of derivatives from this core structure allows researchers to rapidly identify lead compounds with desired biological activities. This approach has accelerated the drug discovery process and contributed to the identification of several promising candidates for further development.

The synthetic accessibility of 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid is another factor that enhances its value in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. These methods often involve multistep reactions that can be optimized for scalability and cost-effectiveness, making it feasible to produce large quantities for preclinical and clinical studies.

In conclusion, 5-(pyrimidin-4-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 1496675-70-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for innovative treatments for various diseases.